(E)-4-((2-cyano-2-(1-methyl-1H-benzo[d]imidazol-2-yl)vinyl)amino)-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-[[(E)-2-cyano-2-(1-methylbenzimidazol-2-yl)ethenyl]amino]-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C22H20N6O3S/c1-14-15(2)26-31-22(14)27-32(29,30)18-10-8-17(9-11-18)24-13-16(12-23)21-25-19-6-4-5-7-20(19)28(21)3/h4-11,13,24,27H,1-3H3/b16-13+
• InChI Key: XWIURNKKILLQBL-DTQAZKPQSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC=C(C#N)C3=NC4=CC=CC=C4N3C
• Isomeric SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)N/C=C(\C#N)/C3=NC4=CC=CC=C4N3C
• Molecular Formula: C22H20N6O3S
• Molecular Weight: 448.5 g/mol
• CAS No.: 573936-12-6

Description

(E)-4-((2-cyano-2-(1-methyl-1H-benzo[d]imidazol-2-yl)vinyl)amino)-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N6O3S and its molecular weight is 448.5. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One study presents the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, showcasing their promising properties as photosensitizers for photodynamic therapy, a treatment method for cancer. These compounds exhibit good fluorescence, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, crucial for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition and Molecular Docking Studies

Another research focuses on synthesizing Schiff bases derived from sulfamethoxazole and sulfisoxazole, characterized through spectroscopy and molecular docking studies. These compounds showed inhibitory effects on various enzymes, suggesting potential for therapeutic applications in managing conditions like diabetes and obesity, through enzyme regulation (Alyar et al., 2019).

Antimicrobial and Enzyme Inhibitor Effects

Further research on Schiff bases derived from sulfamethoxazole and their metal complexes reveals antimicrobial activities and significant inhibition on carbonic anhydrase enzymes. These findings indicate potential applications in antimicrobial therapy and enzyme inhibition for therapeutic purposes (Alyar et al., 2018).

Antitumor Activity

A study on 2-benzylthio-4-chlorobenzenesulfonamide derivatives demonstrated notable in vitro antitumor activity, especially against lung cancer and melanoma cell lines. This highlights the potential of such compounds in developing targeted cancer therapies (Sławiński & Brzozowski, 2006).

Polymer Science Application

Research in polymer science introduced methylacrylate polymers with photochromic side chains containing heterocyclic sulfonamide substituted azobenzene. These materials exhibit trans-cis isomerization under illumination, suggesting applications in smart materials and optical storage technologies (Ortyl, Janik, & Kucharski, 2002).